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Compound of Interest

Compound Name:
(1S,2S)-2,4,4-trimethylcyclohexan-

1-amine

Cat. No.: B12282802

Get Quote

An In-Depth Technical Guide to the Commercial Availability of (1S,2S)-2,4,4-
trimethylcyclohexan-1-amine

Executive Summary
(1S,2S)-2,4,4-trimethylcyclohexan-1-amine is a chiral amine whose specific stereochemistry

makes it a molecule of interest in specialized chemical synthesis. This guide provides a

comprehensive overview of its commercial availability, chemical properties, and synthetic

context for researchers and drug development professionals. Direct, off-the-shelf availability of

this precise stereoisomer is limited, positioning it as a niche research chemical rather than a

bulk commodity. Most procurement will likely involve specialized chemical synthesis providers.

This document consolidates information from various suppliers and technical databases to

provide a clear landscape of its procurement and application.

Chemical Identity and Physicochemical Properties
Understanding the fundamental properties of (1S,2S)-2,4,4-trimethylcyclohexan-1-amine is

the first step in its evaluation for research and development applications. The molecule's
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structure features a cyclohexane ring with a specific stereochemical configuration of its amine

and methyl groups.

Property Value Source

Molecular Formula C₉H₁₉N [1]

Molecular Weight 141.25 g/mol [1]

CAS Number
134734-59-1 (for rel-(1S,2S)

isomer)
[1]

Topological Polar Surface Area

(TPSA)
26.02 Å² [1]

LogP 2.1599 [1]

Hydrogen Bond Donors 1 [1]

Hydrogen Bond Acceptors 1 [1]

Rotatable Bonds 0 [1]

Commercial Availability and Procurement
Direct commercial listings for the specific (1S,2S) stereoisomer are scarce, indicating that it is

not a widely stocked compound. Researchers will likely need to engage with suppliers offering

custom synthesis or source it from a limited number of specialized vendors.

Key Suppliers
ChemScene: This supplier lists rel-(1S,2S)-2,4,4-trimethylcyclohexan-1-amine under CAS

number 134734-59-1.[1] The "rel" designation implies a racemic mixture of the (1S,2S) and

(1R,2R) enantiomers. They offer a purity of ≥98% and provide services including custom

synthesis and commercial production, which would be a likely route for obtaining the specific

enantiomerically pure compound.[1]

BLD Pharm: This company lists 2,4,4-trimethylcyclohexan-1-amine under CAS number

1375982-88-9, but does not specify the stereoisomer, suggesting it may be a mixture.[2] The
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product is marked as "temporarily out of stock," which further highlights the supply chain

challenges for this molecule.[2]

Table of Supplier Information:

Supplier Product Name CAS Number Purity Notes

ChemScene

rel-(1S,2S)-2,4,4-

trimethylcyclohex

an-1-amine

134734-59-1 ≥98%

Relative

stereochemistry;

Custom

synthesis

available.[1]

BLD Pharm

2,4,4-

trimethylcyclohex

an-1-amine

1375982-88-9 N/A

Stereochemistry

not specified;

currently out of

stock.[2]

The limited number of suppliers and the nature of their listings (racemic mixture, unspecified

isomers) strongly suggest that researchers requiring the enantiomerically pure (1S,2S) form will

need to pursue a custom synthesis route.

Synthesis and Manufacturing Context
The commercial scarcity of (1S,2S)-2,4,4-trimethylcyclohexan-1-amine is directly related to

the complexity of its stereospecific synthesis. Chiral amines are often prepared through

methods that can control the stereochemistry at the amine-bearing carbon.

General Synthetic Approaches for Chiral Amines
While specific protocols for this exact molecule are not readily available in the public domain,

general methods for synthesizing chiral cyclohexylamines provide valuable context. These

methods often involve:

Asymmetric Amination: The use of chiral catalysts or auxiliaries to introduce the amine group

onto a ketone precursor with high stereoselectivity. Transaminases, for example, are used in

industry to produce chiral amines from ketones.
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Resolution of Racemates: Synthesizing a racemic mixture of the amine and then separating

the desired enantiomer using a chiral resolving agent.

Reduction of Chiral Precursors: Starting with a chiral precursor and performing a series of

reactions that preserve the stereochemistry while building the final molecule.

A plausible, albeit generalized, synthetic workflow could involve the stereoselective reduction of

a corresponding imine or the amination of a ketone precursor.

Synthetic Workflow for Chiral Amines

2,4,4-Trimethylcyclohexanone
(Precursor)

Formation of Imine/Enamine

Reaction with
chiral amine

Asymmetric Reduction
(e.g., with Chiral Catalyst)

Stereoselective
hydride addition

Separation/Purification

Chromatography or
Crystallization

(1S,2S)-2,4,4-trimethylcyclohexan-1-amine
(Final Product)

Click to download full resolution via product page
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Caption: Generalized workflow for chiral amine synthesis.

Applications in Research and Drug Development
Chiral amines are critical building blocks in medicinal chemistry.[3] The specific three-

dimensional arrangement of substituents in compounds like (1S,2S)-2,4,4-
trimethylcyclohexan-1-amine can lead to highly specific interactions with biological targets

such as enzymes and receptors.

Scaffolds for Novel Chemical Entities: The cyclohexane core provides a rigid scaffold that

can be used to orient functional groups in a precise manner. This is crucial for designing

molecules that fit into the binding pockets of proteins.

Organocatalysis: Chiral primary amines are known to be effective organocatalysts in

asymmetric synthesis, facilitating reactions like conjugate additions with high

stereoselectivity.[4]

Drug Discovery Intermediates: This amine could serve as a key intermediate in the synthesis

of more complex active pharmaceutical ingredients (APIs). The amine group provides a

reactive handle for further chemical modifications, such as amide bond formation or

alkylation, which are common reactions in drug synthesis.[3][5]

Handling, Storage, and Safety
Proper handling and storage are paramount for maintaining the integrity of this chemical and

ensuring laboratory safety.

Storage: Suppliers recommend storing the compound sealed in a dry environment at 2-8°C.

[1]

Shipping: It is typically shipped at room temperature for continental transit, though conditions

may vary for international shipping.[1]

Hazards: While specific hazard information for this compound is not detailed, primary amines

as a class can be irritating to the skin, eyes, and respiratory system. Standard laboratory

safety protocols, including the use of personal protective equipment (PPE), should be strictly

followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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